Cas no 2034501-29-4 (5-chloro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}thiophene-2-sulfonamide
• CAS No: 2034501-29-4
• MF: C₁₃H₁₂ClN₅O₂S₂
• MW: 369.849678039551
• CID: 5335804
• Update Time: 2025-05-20

5-chloro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)thiophene-2-sulfonamide
• 5-chloro-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]thiophene-2-sulfonamide
• 5-chloro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}thiophene-2-sulfonamide

• Inchi： 1S/C13H12ClN5O2S2/c14-11-1-2-12(22-11)23(20,21)18-6-8-19-7-5-17-13(19)10-9-15-3-4-16-10/h1-5,7,9,18H,6,8H2
• InChI Key： XZNMRYPQQSSVCT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCCN1C=CN=C1C1C=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 489
• XLogP3: 1.1
• Topological Polar Surface Area: 126

Additional information on 5-chloro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}thiophene-2-sulfonamide

5-Chloro-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}Thiophene-2-Sulfonamide: A Comprehensive Overview

5-Chloro-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}Thiophene-2-Sulfonamide, also identified by the CAS registry number 2034501-29-4, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology, materials science, and environmental chemistry. This compound is characterized by its unique molecular structure, which incorporates a thiophene ring, a sulfonamide group, and a pyrazine moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of 5-Chloro-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}Thiophene-2-Sulfonamide involves a multi-step process that typically begins with the preparation of the thiophene derivative. The sulfonamide group is introduced through a coupling reaction, while the pyrazine moiety is incorporated via nucleophilic substitution or cyclization reactions. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity of the final product.

One of the most intriguing aspects of this compound is its potential as a therapeutic agent. Preclinical studies have demonstrated that 5-Chloro-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}Thiophene-2-Sulfonamide exhibits significant anti-inflammatory and antioxidant properties. These findings suggest that it could be developed into a novel drug for treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for targeted therapies.

In addition to its pharmacological applications, this compound has shown remarkable potential in materials science. The thiophene ring in its structure contributes to its electronic properties, making it suitable for use in organic electronics. Recent research has explored its application as a component in light-emitting diodes (LEDs) and photovoltaic devices. The incorporation of the pyrazine moiety enhances its charge transport capabilities, which is crucial for achieving high efficiency in these devices.

The environmental impact of 5-Chloro-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yethyl}Thiophene-2-Sulfonamide has also been a topic of interest. Studies have shown that it exhibits biodegradability under certain conditions, which is advantageous for reducing its environmental footprint. However, further research is required to fully understand its behavior in different ecosystems and to develop strategies for safe disposal.

In conclusion, 5-Chloro-N-{2-[2-(Pyrazin